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Compound of Interest

Compound Name: L2H2-6OTD intermediate-2

Cat. No.: B12386190 Get Quote

This document provides immediate and essential safety, handling, and disposal information for

L2H2-6OTD intermediate-2, tailored for researchers, scientists, and professionals in drug

development. The following procedures are designed to ensure the safe and effective use of

this compound in a laboratory setting.

Hazard Identification and Classification
L2H2-6OTD intermediate-2 is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.[1]

Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE)
Strict adherence to the following personal protective equipment guidelines is mandatory to

minimize exposure and ensure personal safety.
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Protection Type Specific Requirement Rationale

Eye Protection
Safety goggles with side-

shields.[1]

Protects eyes from splashes

and airborne particles.

Hand Protection Protective gloves (e.g., nitrile).
Prevents skin contact and

absorption.

Skin and Body Impervious clothing.[1]
Provides a barrier against

accidental spills.

Respiratory Suitable respirator.[1]

Use in areas with inadequate

ventilation or when

dust/aerosol formation is

possible.

Handling and Storage Procedures
Proper handling and storage are critical to maintaining the stability of the compound and

preventing accidental exposure.

Safe Handling:

Avoid contact with skin, eyes, and inhalation of dust or aerosols.[1]

Use only in areas equipped with appropriate exhaust ventilation.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash skin thoroughly after handling.[1]

Storage Conditions:

Keep the container tightly sealed.[1]

Store in a cool, well-ventilated area.[1]

Protect from direct sunlight and sources of ignition.[1]
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Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent.[1]

First Aid and Emergency Measures
Immediate and appropriate first aid can significantly mitigate the effects of accidental exposure.

Exposure Route First Aid Procedure

If Swallowed
Call a POISON CENTER or doctor immediately

if you feel unwell. Rinse mouth.[1]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes and seek medical attention.[1]

Eye Contact

Immediately flush eyes with large amounts of

water, separating eyelids with fingers. Remove

contact lenses if present. Promptly call a

physician.[1]

Inhalation
Relocate to fresh air immediately. If breathing is

difficult, provide oxygen. Seek medical attention.

Spillage
Collect spillage. Avoid release to the

environment.[1]

Disposal Plan
Dispose of L2H2-6OTD intermediate-2 and its container in accordance with all local, state,

and federal regulations. This material should be sent to an approved waste disposal plant.[1]

Avoid releasing it into the environment due to its high aquatic toxicity.[1]

Experimental Workflow
The following diagram outlines the standard operational workflow for handling L2H2-6OTD
intermediate-2 in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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